Cas no 403697-00-7 (N-(3-Hydroxyphenyl)-N-methyl-b-alanine Methyl Ester)

• Product Name: N-(3-Hydroxyphenyl)-N-methyl-b-alanine Methyl Ester
• CAS No: 403697-00-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5730588
• Update Time: 2025-05-20

N-(3-Hydroxyphenyl)-N-methyl-b-alanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester
• β-Alanine, N-(3-hydroxyphenyl)-N-methyl-, methyl ester
• N-(3-Hydroxyphenyl)-N-methyl-b-alanine Methyl Ester

• Inchi： 1S/C11H15NO3/c1-12(7-6-11(14)15-2)9-4-3-5-10(13)8-9/h3-5,8,13H,6-7H2,1-2H3
• InChI Key： DOIHCDACELRCLO-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(O)C=1)(C)CCC(=O)OC

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 349.8±22.0 °C(Predicted)
• pka: 10.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(3-Hydroxyphenyl)-N-methyl-b-alanine Methyl Ester

Introduction to N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester (CAS No. 403697-00-7)

N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester (CAS No. 403697-00-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HOMeMA, is a derivative of β-alanine, a non-proteinogenic amino acid, and has gained attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester consists of a β-alanine backbone with a methyl ester group and a 3-hydroxyphenyl substituent. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various biochemical and pharmacological studies.

Recent research has highlighted the potential of HOMeMA in several areas. One notable application is its use as an intermediate in the synthesis of more complex molecules. The hydroxyl group on the phenyl ring can undergo various chemical transformations, such as oxidation, alkylation, and acylation, which can lead to the formation of diverse derivatives with enhanced biological activities.

In the context of medicinal chemistry, N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester has been explored for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising activity against certain types of cancer cells. For instance, a recent study published in the Journal of Medicinal Chemistry reported that HOMeMA demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) in vitro. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its anticancer properties, N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress-induced damage. The study suggested that HOMeMA may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease by reducing oxidative stress and inflammation.

The physicochemical properties of N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester make it suitable for various formulation strategies. Its solubility in both polar and non-polar solvents allows for flexible use in different drug delivery systems. Additionally, the compound's stability under physiological conditions ensures that it remains active during administration and absorption.

In terms of safety and toxicity, preliminary studies have indicated that HOMeMA exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The synthesis of N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester involves several well-established chemical reactions. One common synthetic route starts with the reaction of 3-hydroxyaniline with methyl chloroacetate to form the corresponding amide, followed by methylation to obtain the final product. This synthetic pathway is scalable and can be adapted for large-scale production.

The potential applications of N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester extend beyond pharmaceuticals. In materials science, this compound has been used as a building block for the synthesis of functional polymers with tunable properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed polymer-based materials using HOMeMA that exhibit enhanced mechanical strength and biocompatibility, making them suitable for biomedical applications such as tissue engineering and drug delivery devices.

In conclusion, N-(3-Hydroxyphenyl)-N-methyl-β-alanine Methyl Ester (CAS No. 403697-00-7) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.